Cas no 2703779-96-6 (Lithium(1+) 4-bromo-6-methylpyridine-3-carboxylate)

• Product Name: Lithium(1+) 4-bromo-6-methylpyridine-3-carboxylate
• CAS No: 2703779-96-6
• MF: C₇H₅BrLiNO₂
• MW: 221.965101003647
• MDL: MFCD34551092
• CID: 5614793
• PubChem ID: 165946163
• Update Time: 2025-07-23

Lithium(1+) 4-bromo-6-methylpyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-33050761
• 2703779-96-6
• lithium(1+) 4-bromo-6-methylpyridine-3-carboxylate
• Lithium(1+) 4-bromo-6-methylpyridine-3-carboxylate

• MDL： MFCD34551092
• Inchi： 1S/C7H6BrNO2.Li/c1-4-2-6(8)5(3-9-4)7(10)11;/h2-3H,1H3,(H,10,11);/q;+1/p-1
• InChI Key： NURDMRZFKIBPAU-UHFFFAOYSA-M
• SMILES： BrC1=CC(C)=NC=C1C(=O)[O-].[Li+]

Computed Properties

• Exact Mass: 220.96637g/mol
• Monoisotopic Mass: 220.96637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 168
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53Ų

Additional information on Lithium(1+) 4-bromo-6-methylpyridine-3-carboxylate

Comprehensive Analysis of Lithium(1+) 4-bromo-6-methylpyridine-3-carboxylate (CAS No. 2703779-96-6)

In the realm of specialty chemicals, Lithium(1+) 4-bromo-6-methylpyridine-3-carboxylate (CAS No. 2703779-96-6) stands out as a compound of significant interest due to its unique structural properties and versatile applications. This lithium salt derivative of 4-bromo-6-methylpyridine-3-carboxylic acid is increasingly sought after in pharmaceutical research, material science, and agrochemical development. Its molecular formula, C₇H₅BrLiNO₂, highlights the presence of a bromine substituent and a methyl group, which contribute to its reactivity and solubility profile.

The compound's pyridine core is a key feature driving its utility in heterocyclic chemistry. Researchers are particularly intrigued by its potential as a building block for more complex molecules, especially in the synthesis of pharmaceutical intermediates. Recent studies have explored its role in developing novel kinase inhibitors, a hot topic in cancer drug discovery. The lithium cation enhances the compound's stability and makes it suitable for anion exchange reactions, a property leveraged in battery electrolyte research—a field gaining momentum with the global push for green energy solutions.

From a synthetic chemistry perspective, the 4-bromo-6-methylpyridine-3-carboxylate moiety offers multiple sites for functionalization. The bromine atom at the 4-position enables cross-coupling reactions (e.g., Suzuki or Buchwald-Hartwig), while the carboxylate group facilitates further derivatization. This dual reactivity aligns with current trends in fragment-based drug design, where modular compounds are prized for their ability to rapidly generate structural diversity.

Analytical characterization of CAS No. 2703779-96-6 typically involves advanced techniques such as HPLC, NMR spectroscopy (particularly ¹³C and ¹H NMR), and mass spectrometry. The compound's purity is crucial for research applications, with most commercial suppliers offering ≥95% purity grades. Storage recommendations generally suggest anhydrous conditions at 2-8°C to maintain stability, reflecting the lithium salt's sensitivity to moisture—a consideration that resonates with best practices in organometallic chemistry.

In material science applications, this lithium salt has shown promise in the development of organic semiconductors and coordination polymers. Its ability to form stable complexes with transition metals makes it valuable for creating metal-organic frameworks (MOFs), a rapidly growing area tied to carbon capture technologies and gas storage solutions. These applications connect with broader industrial interests in environmental sustainability and clean energy—topics dominating scientific discourse and search engine queries alike.

The safety profile of Lithium(1+) 4-bromo-6-methylpyridine-3-carboxylate follows standard laboratory precautions for organolithium compounds. While not classified as hazardous under most regulatory frameworks, proper handling with personal protective equipment (PPE) is advised. This aligns with increasing public and professional awareness about chemical safety protocols, as evidenced by rising searches for lab safety guidelines and chemical handling procedures.

Market availability of CAS No. 2703779-96-6 has expanded in recent years, reflecting growing demand from contract research organizations (CROs) and academic institutions. Pricing trends indicate moderate costs compared to more exotic lithium salts, making it accessible for high-throughput screening applications. Suppliers often highlight its compatibility with automated synthesis platforms—a significant advantage in today's digital chemistry landscape where AI-assisted molecular design is transforming discovery workflows.

Future research directions for this compound likely involve exploring its electrochemical properties for battery applications and investigating its biological activity through targeted screening assays. The intersection of these applications with personalized medicine and next-generation energy storage ensures continued relevance in scientific literature and patent filings. As synthetic methodologies advance, particularly in C-H activation and photocatalysis, new pathways for utilizing this versatile building block will undoubtedly emerge.